N-(4-chlorobenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-2-(phenylsulfonyl)acetamide hydrochloride

• IUPAC Name: 2-(benzenesulfonyl)-N-(4-chloro-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)acetamide;hydrochloride
• InChI: InChI=1S/C21H22ClN3O4S2.ClH/c22-17-7-4-8-18-20(17)23-21(30-18)25(10-9-24-11-13-29-14-12-24)19(26)15-31(27,28)16-5-2-1-3-6-16;/h1-8H,9-15H2;1H
• InChI Key: JXJIYRKYHROGJJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCN(C2=NC3=C(S2)C=CC=C3Cl)C(=O)CS(=O)(=O)C4=CC=CC=C4.Cl
• Molecular Formula: C21H23Cl2N3O4S2
• Molecular Weight: 516.5 g/mol
• CAS No.: 1215422-55-1

Description

N-(4-chlorobenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-2-(phenylsulfonyl)acetamide hydrochloride is a useful research compound. Its molecular formula is C21H23Cl2N3O4S2 and its molecular weight is 516.45. The purity is usually 95%.
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Scientific Research Applications

Cytotoxic Activity

Research has demonstrated the cytotoxic potential of sulfonamide derivatives, including those with benzothiazole moieties similar to the chemical . These compounds have been synthesized and screened for their anticancer activity against breast and colon cancer cell lines, showing promising results. For instance, certain derivatives exhibited potent activity against breast cancer cell lines, suggesting their potential as therapeutic agents in cancer treatment (Ghorab et al., 2015).

Metabolic Stability Improvement

In the quest for metabolic stability, studies have explored various heterocyclic analogs to the benzothiazole ring, aiming to reduce or eliminate metabolic deacetylation observed in hepatocyte and in vivo metabolism studies. This research is crucial for developing more stable and efficacious inhibitors for therapeutic applications (Stec et al., 2011).

Crystal Structure Analysis

The crystal structures of related (oxothiazolidin-2-ylidene)acetamides have been described, providing insights into their molecular arrangements and potential interactions. Such structural analyses are fundamental for understanding the chemical behavior and potential biological interactions of these compounds (Galushchinskiy et al., 2017).

Antitumor Properties

The synthesis and evaluation of antitumor properties of new N-(5-R-benzyl-1,3-thiazol-2-yl)-4,5-dihydro-1H-imidazole-2-carboxamides have shown that compounds with benzothiazole and morpholine groups possess promising anticancer activity. Such studies contribute to the search for new anticancer agents (Horishny et al., 2020).

Anticonvulsant Activity

Research into benzothiazole derivatives having acetamido and carbothioamido pharmacophores has identified compounds with promising anticonvulsant activity. These studies not only offer potential leads for anticonvulsant drugs but also contribute to our understanding of the structural requirements for such activity (Amir et al., 2012).